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Compound of Interest

Compound Name: Hydroxyzine D4

Cat. No.: B12429584

Get Quote

Executive Summary
In quantitative bioanalysis using LC-MS/MS, the integrity of the Internal Standard (IS) is the

single most critical variable controlling data accuracy. For Hydroxyzine—a first-generation

antihistamine with significant lipophilicity and tissue distribution—the use of a deuterated

analog, Hydroxyzine-d4, is not merely a recommendation but a requirement to compensate for

matrix effects and ionization suppression in complex matrices like human plasma or post-

mortem blood.[1]

This guide provides a rigorous technical framework for sourcing, validating, and deploying high-

purity Hydroxyzine-d4 (CAS 1219805-91-0).[1][2] It moves beyond simple procurement to

establish a self-validating workflow that ensures your isotopic standard does not compromise

your Lower Limit of Quantification (LLOQ).

Part 1: The Technical Core – Why Hydroxyzine-d4?
Chemical Identity & Isotopic Physics
Hydroxyzine-d4 is the deuterated form of Hydroxyzine, labeled specifically on the

ethoxyethanol side chain.[1] This positioning is deliberate: it places the heavy isotopes on a
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metabolically stable fragment relative to the rapid oxidation that occurs at the chlorobenzhydryl

moiety.

Chemical Name: 2-(2-{4-[(4-chlorophenyl)(phenyl)methyl]piperazin-1-yl}ethoxy)ethan-

1,1,2,2-d4-1-ol dihydrochloride[1][2][3]

CAS Number: 1219805-91-0[1][2][3]

Molecular Formula: C₂₁H₂₃D₄ClN₂O₂[1][2][3] · 2HCl[1][3]

Molecular Weight: 451.85 g/mol (Salt), ~379.2 Da (Free Base Ion)[2]

The "Shared Fragment" Phenomenon
A critical characteristic of Hydroxyzine-d4 in MS/MS analysis is its fragmentation pattern.[1] The

dominant product ion for Hydroxyzine is the chlorobenzhydryl cation (m/z 201.1).[2]

Analyte (Native): Precursor 375.2 → Product 201.1[2]

IS (D4): Precursor 379.2 → Product 201.1[2]

Implication: Because the label is located on the side chain (which is lost during fragmentation),

the product ion is identical for both the analyte and the IS. This places an extreme burden on

the isotopic purity of the precursor. If your D4 standard contains even trace amounts of D0

(unlabeled hydroxyzine), it will appear in the analyte channel (375.2 → 201.1), artificially

inflating your analyte concentration and ruining low-level linearity.

Part 2: Supplier Landscape & Evaluation Criteria
Not all "commercial" standards are instrument-ready.[1][2] Below is the evaluated landscape of

primary suppliers capable of meeting bioanalytical rigor (Isotopic Purity >99%).

Primary Commercial Sources
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Supplier Product Code Purity Spec Form Notes

Toronto

Research

Chemicals (TRC)

H996502

(Typical)

>98% Chemical;

>99% Isotopic
Solid (2HCl)

The primary

synthesizer for

many re-sellers.

[2] High batch-to-

batch

consistency.

Cayman

Chemical

Item No.

280550*

>99%

Deuterated
Crystalline Solid

Excellent

documentation;

often provides

detailed solubility

data in

MeOH/DMSO.[1]

[2]

MedChemExpres

s (MCE)
HY-B0548AS >99.8% Isotopic Solid

High availability;

frequently cited

in recent forensic

toxicology

papers.[1][2]

Alsachim

(Shimadzu)

C4386 (Check

Cat)
>99% Isotopic Powder

Specialized in

stable labeled

compounds for

clinical mass

spec.[2]

*> Note: Product codes change; verify against CAS 1219805-91-0.

The "Red Flag" Criteria
When evaluating a Certificate of Analysis (CoA), reject the lot if:

Isotopic Purity < 99.0%: Any significant presence of D0, D1, or D2 isoforms will cause

"crosstalk" in the analyte channel.[1]
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Chemical Purity < 97%: Impurities may suppress ionization of the IS itself, leading to variable

response factors.[1][2]

Salt Form Ambiguity: Ensure you are buying the Dihydrochloride (2HCl) salt for water

solubility.[1][2] The Pamoate salt (common in oral formulations) is practically insoluble in

water and requires DMSO/Methanol, which can complicate mobile phase compatibility.

Part 3: The Self-Validating Protocol (SVP)
Do not trust the CoA blindly.[2] Every new lot of Hydroxyzine-d4 must undergo this three-step

validation before being used in a study.

Step 1: Solubility & Stock Verification
Objective: Confirm the salt form and complete dissolution.

Protocol: Dissolve 1 mg Hydroxyzine-d4 2HCl in 1 mL Methanol (HPLC Grade).

Validation: Solution must be clear and colorless. If turbidity persists, sonicate.[1][2] If it

remains cloudy, you may have the Pamoate salt or degraded material.[1]

Step 2: The "Zero-Talk" Isotopic Check
Objective: Quantify the "Unlabeled Contribution" (D0 interference).[2]

Method: Infuse the D4 stock (diluted to ~100 ng/mL) into the MS/MS.

Monitor: MRM transition 375.2 → 201.1 (The Analyte transition).

Pass Criteria: The signal in the 375.2 channel must be < 0.5% of the signal in the 379.2

channel.

Why? If your IS contributes signal to the analyte channel, your calibration curve intercept will

be high, limiting your sensitivity.[1]

Step 3: MRM Optimization
Objective: Maximize sensitivity while ensuring specificity.
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Parameter Setting Rationale

Ionization ESI Positive
Basic nitrogen on piperazine

ring protonates easily.[1][2]

Precursor (IS) 379.2 m/z [M+H]+ of D4 species.[2]

Product (Quant) 201.1 m/z
Chlorobenzhydryl cation (Base

peak, high intensity).[2]

Product (Qual) 170.1 m/z

Piperazine-ethoxyethanol side

chain (Retains D4 label).[2]

Use for confirmation.

Cone Voltage 30-40 V
Optimize to prevent in-source

fragmentation.

Collision Energy 20-25 eV
Sufficient to cleave the

piperazine-C bond.[1][2]

Part 4: Workflow Visualization
The following diagram illustrates the critical decision path for validating a new batch of

Hydroxyzine-d4.
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Figure 1: Decision logic for the acceptance of commercial Hydroxyzine-d4 reference standards.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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